Cas no 4775-34-2 (5-(3-nitrophenyl)-2-propan-2-yltetrazole)

• Product Name: 5-(3-nitrophenyl)-2-propan-2-yltetrazole
• CAS No: 4775-34-2
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 1532480
• PubChem ID: 2730591
• Update Time: 2025-04-21

5-(3-nitrophenyl)-2-propan-2-yltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitrophenyl)-2-propan-2-yltetrazole
• 6,8-Dimethoxy-3,5-dimethyl-2-benzopyran-1-on
• ZINC00090104
• AC1MBSIW
• 2-isopropyl-5-(3-nitrophenyl)-2H-1,2,3,4-tetraazole
• 6,8-dimethoxy-3,5-dimethyl-isochromen-1-one
• Oprea1_079660
• RJF01450
• 6,8-Dimethoxy-3,5-dimethyl-2-benzopyran-1-on; ZINC00090104; AC1MBSIW; 2-isopropyl-5-(3-nitrophenyl)-2H-1,2,3,4-tetraazole; 6,8-dimethoxy-3,5-dimethyl-isochromen-1-one; Oprea1_079660; RJF01450;
• DTXSID30369652
• CCG-250756
• 4775-34-2
• DKIRHMWYJOROFI-UHFFFAOYSA-N
• 2-isopropyl-5-(3-nitrophenyl)-2H-tetrazole
• SCHEMBL16515657

• Inchi： 1S/C10H11N5O2/c1-7(2)14-12-10(11-13-14)8-4-3-5-9(6-8)15(16)17/h3-7H,1-2H3
• InChI Key： DKIRHMWYJOROFI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1N=NN(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 233.09143
• Monoisotopic Mass: 233.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 406°C at 760 mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.673
• PSA: 86.74